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Compound of Interest

Compound Name: Estradiol 3-methyl ether

Cat. No.: B029278 Get Quote

For researchers, scientists, and drug development professionals, the integrity of analytical

results hinges on the quality of the reference standards used. Estradiol 3-methyl ether (CAS:

1035-77-4), a synthetic estrogen and key intermediate, is no exception.[1][2] A high-purity, well-

characterized reference standard is crucial for everything from pharmaceutical release testing

and method development to quality control and metabolic studies.[3]

This guide provides a comparative framework for evaluating Estradiol 3-methyl ether
reference standards from different suppliers. It outlines the key analytical tests performed,

presents typical specification ranges, and details the experimental protocols necessary to verify

the quality of the standard.

Comparative Analysis of Key Quality Attributes
A Certificate of Analysis (CoA) is a critical document that summarizes the quality testing results

for a specific batch of a reference standard.[4][5] When comparing products, researchers

should focus on several key parameters that define the identity, purity, and integrity of the

material. The table below illustrates a typical comparison between three hypothetical suppliers

based on common specifications found in CoAs.

Table 1: Comparison of Typical Certificate of Analysis Specifications
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Parameter
Our Premium
Standard

Competitor A Competitor B
Specification
Justification

Identity Tests

¹H NMR
Conforms to

Structure

Conforms to

Structure

Conforms to

Structure

Confirms the

specific proton

environment,

verifying the

molecule's

fundamental

structure.

Mass

Spectrometry

(MS)

Conforms to

Structure

Conforms to

Structure

Conforms to

Structure

Verifies the

molecular weight

(Expected:

~286.41 g/mol ).

[2][3]

FT-IR
Conforms to

Reference

Conforms to

Reference

Conforms to

Reference

Provides a

molecular

fingerprint,

confirming

functional groups

and overall

structure.

Purity & Assay

Purity by

HPLC/UPLC
99.91% 99.75% 99.52%

The primary

measure of the

compound's

purity, critical for

quantitative

applications.

Assay (by Mass

Balance)

99.85% 99.60% Not Provided A comprehensive

purity value

accounting for

water, solvents,

and non-
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combustible

impurities.

Residuals &

Content

Water Content

(Karl Fischer)
0.05% 0.12% 0.35%

Water can affect

stability and

accurate

weighing; lower

values are

preferable.

Residual

Solvents (GC-

HS)

<0.01%

(Acetone)

<0.05%

(Methanol)
<0.1% (Ethanol)

Ensures no

significant

process-related

solvents remain

that could

interfere with

experiments.

Physical

Properties

Appearance
White to Off-

White Solid

White Crystalline

Powder

Off-White

Powder

A basic check for

visual conformity

and potential

degradation.

Melting Point 116-118 °C 115-119 °C 114-119 °C

A narrow range

indicates high

purity.

Analytical Workflow for Reference Standard
Qualification
The qualification of a reference standard is a multi-step process involving initial assessment,

comprehensive analytical characterization, and final data review. This ensures that the material

is suitable for its intended use and that all results are traceable and verified.
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Phase 1: Initial Assessment

Phase 2: Analytical Characterization

Phase 3: Final Qualification

Sample Receipt & Documentation

Visual & Physical Inspection
(Color, Form)

Identity Confirmation
(Mass Spectrometry, FT-IR)

Structure Elucidation
(¹H NMR, ¹³C NMR)

Purity & Impurity Profiling
(HPLC/UPLC - 99.91%)

Content & Residuals
(Water by KF, Solvents by GC)

Comprehensive Data Review

Certificate of Analysis (CoA) Issued

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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